Cas no 1701653-88-4 (3-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 3-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 1701653-88-4
• MF: C₅H₇BrN₄O₂
• MW: 235.038679361343
• CID: 5692920
• PubChem ID: 103098645
• Update Time: 2023-10-13

3-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1701653-88-4
• 3-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoic acid
• 3-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoicacid
• EN300-1106075
• 1H-1,2,4-Triazole-1-propanoic acid, 3-amino-5-bromo-

• Inchi： 1S/C5H7BrN4O2/c6-4-8-5(7)9-10(4)2-1-3(11)12/h1-2H2,(H2,7,9)(H,11,12)
• InChI Key： GECPQDDZJSBNIU-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCC(=O)O

Computed Properties

• Exact Mass: 233.97524g/mol
• Monoisotopic Mass: 233.97524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 2.16±0.1 g/cm3(Predicted)
• Boiling Point: 520.3±52.0 °C(Predicted)
• pka: 4.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides